1-Chloro-1-deoxyfructose

• CAS: 32785-93-6

Core Science & Biosynthesis

In Vitro Metabolic Stability and Half-Life of 1-Chloro-1-deoxyfructose: A Comprehensive Technical Guide

Executive Summary

The pharmacokinetic (PK) profiling of halodeoxysugars is a critical frontier in the development of novel sweeteners, metabolic probes, and targeted therapeutics. 1-Chloro-1-deoxyfructose (1-CDF) —a chlorinated analog of D-fructose—presents unique metabolic challenges. The substitution of a hydroxyl group with a chlorine atom at the C1 position fundamentally alters its interaction with hepatic enzymes. This whitepaper provides an in-depth, authoritative guide to evaluating the in vitro metabolic stability and half-life of 1-CDF, detailing the mechanistic rationale, self-validating experimental protocols, and quantitative analytical workflows required for rigorous PK assessment.

Chemical Profile & Mechanistic Rationale

Structural Identity and the "Chlorine Effect"

1-Chloro-1-deoxyfructose (CAS: 32785-93-6; Unique Ingredient Identifier: LLI7W0B5SZ) is formally recognized as (3S,4R,5R)-1-chloro-3,4,5,6-tetrahydroxy-hexan-2-one[1, 2]. It is frequently encountered as a synthetic intermediate, a byproduct during the trifluoroacetylation of fructose derivatives[3], or as a structural motif in artificial sweeteners like sucralose, where chlorinated fructose rings engage specific polar interactions (e.g., with Asn143) in human sweet taste receptors[4].

In standard carbohydrate metabolism, D-fructose is rapidly cleared by hepatic fructokinase, which phosphorylates the C1 hydroxyl group to form fructose-1-phosphate. In 1-CDF, the presence of the C1 chlorine atom introduces significant steric hindrance and abolishes the necessary hydrogen-bonding capability at this site. Consequently, 1-CDF is highly resistant to cytosolic kinase-mediated degradation. Furthermore, its high polarity prevents efficient partitioning into the lipophilic active sites of most Cytochrome P450 (CYP) enzymes, predicting an exceptionally long in vitro half-life.

Figure 1: Putative enzymatic interactions and metabolic resistance pathways of 1-CDF.

Experimental Design: Matrix Selection & Causality

To build a self-validating PK profile, 1-CDF must be evaluated across two distinct biological matrices:

• Human Liver Microsomes (HLMs): Subcellular fractions containing membrane-bound Phase I (CYPs) and Phase II (UGTs) enzymes. Testing in HLMs isolates the compound's vulnerability to oxidative and conjugative clearance.

• Cryopreserved Human Hepatocytes (CHHs): Intact cells containing the full complement of hepatic enzymes, including cytosolic kinases and aldolases. Because 1-CDF is a sugar analog, comparing HLM vs. CHH stability is critical. If 1-CDF is stable in HLMs but degrades in CHHs, it indicates cytosolic metabolism.

Causality Behind Assay Parameters

• Substrate Concentration (1 µM): Ensures the reaction operates under first-order kinetics ( [S]≪Km​ ), which is a strict mathematical requirement for calculating intrinsic clearance ( CLint​ ).

• Alamethicin Addition (UGT Assay): UGT active sites are located on the luminal side of the endoplasmic reticulum. Alamethicin is a pore-forming peptide that permeabilizes the microsomal membrane, allowing the highly polar cofactor UDPGA to access the active site. Omitting this causes false-negative stability data.

• Cold Acetonitrile Quenching: Adding 3 volumes of cold acetonitrile rapidly lowers the dielectric constant of the solution, stripping the hydration shell from proteins and precipitating them instantly. This halts all enzymatic activity at exact timepoints.

Step-by-Step Methodologies

Protocol: Self-Validating Microsomal Stability Assay

Reagents Required:

• Pooled Human Liver Microsomes (20 mg/mL stock)

• 100 mM Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (NADP+, Glucose-6-phosphate, G6PDH)

• UDPGA (5 mM final) and Alamethicin (25 µg/mL)

• Internal Standard (IS): 13C6​ -Fructose or similar stable-isotope analog.

Step-by-Step Execution:

• Matrix Preparation: Dilute HLMs in phosphate buffer to a working concentration of 0.625 mg/mL. Pre-incubate with Alamethicin on ice for 15 minutes to ensure membrane permeabilization.

• Substrate Addition: Spike 1-CDF (from a 100 µM intermediate aqueous stock) into the HLM suspension to achieve a 1.25 µM concentration.

• Control Setup (Self-Validation):

  • Positive Control (Phase I): Verapamil (1 µM).

  • Positive Control (Phase II): 7-Hydroxycoumarin (1 µM).

  • Negative Control: 1-CDF without cofactors (evaluates chemical instability).

• Reaction Initiation: Transfer 80 µL of the HLM/substrate mixture to a 96-well plate at 37°C. Initiate the reaction by adding 20 µL of the pre-warmed cofactor mixture (NADPH + UDPGA), bringing the final HLM concentration to 0.5 mg/mL and 1-CDF to 1.0 µM.

• Time-Course Sampling: At t=0,15,30,60,and 120 minutes, remove 15 µL aliquots from the reaction plate.

• Quenching: Immediately dispense the 15 µL aliquot into 45 µL of ice-cold acetonitrile containing the Internal Standard.

• Protein Precipitation: Centrifuge the quenched plates at 15,000 × g for 15 minutes at 4°C. Transfer 40 µL of the supernatant to a clean plate and dilute with 40 µL of HPLC-grade water for LC-MS/MS analysis.

Figure 2: End-to-end workflow for in vitro metabolic stability assessment of 1-CDF.

Analytical Quantification (LC-MS/MS)

Due to the lack of a strong chromophore, 1-CDF cannot be analyzed via standard UV detection. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operated in Multiple Reaction Monitoring (MRM) mode using Electrospray Ionization (ESI) in negative ion mode is required. Hydrophilic Interaction Liquid Chromatography (HILIC) columns are recommended over standard C18 columns to ensure adequate retention of the highly polar sugar analog.

Table 1: Representative LC-MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Polarity
1-CDF	197.0 [M-H]⁻	161.0 [M-H-HCl]⁻	15	Negative
D-Fructose	179.0 [M-H]⁻	89.0	12	Negative
Verapamil (Control)	455.3 [M+H]⁺	165.1	25	Positive

Quantitative Data Interpretation

Pharmacokinetic Equations

The depletion of 1-CDF over time is plotted as the natural logarithm of the percentage remaining versus time. The slope of the linear regression yields the elimination rate constant ( k ).

• In Vitro Half-Life ( t1/2​ ): t1/2​=k0.693​

• Intrinsic Clearance ( CLint​ ): CLint​=(mg protein/mLk​)×1000[μL/min/mg protein]

Table 2: Expected In Vitro Intrinsic Clearance Data

Note: The data below represents expected pharmacological behavior based on the structural properties of halodeoxysugars.

Compound	Matrix	t1/2​ (min)	CLint​ (µL/min/mg)	Metabolic Fate / Interpretation
1-CDF	HLM	> 120	< 11.5	Highly stable; resists CYP/UGT metabolism.
1-CDF	Hepatocytes	> 240	< 5.0	Highly stable; resists cytosolic kinase action.
D-Fructose	Hepatocytes	< 15	> 90.0	Rapidly cleared via cytosolic fructokinase.
Verapamil	HLM	18.5	75.0	Assay Validated (Phase I active).
7-Hydroxycoumarin	HLM	12.0	115.5	Assay Validated (Phase II active).

References

• 1-CHLORO-1-DEOXY-D-FRUCTOSE.FDA Global Substance Registration System.
• 1-CHLORO-1-DEOXY-D-FRUCTOSE.NCATS Inxight Drugs.
• Electron ionization mass spectra of monosaccharide O-methyloxime trifluoroacetates. Andrews, M. A., & Norton, E. Carbohydrate Research.
• Structure and activation mechanism of human sweet taste receptor. Zhang, J., et al. Cell Research.

Protocols & Analytical Methods

protocol for synthesizing 1-chloro-1-deoxyfructose from sucrose

Application Note: Regioselective Synthesis and Isolation of 1-Chloro-1-deoxy-D-fructose from Sucrose

Abstract The targeted modification of carbohydrates is a cornerstone of modern drug development and metabolic research. 1-Chloro-1-deoxy-D-fructose (CAS: 32785-93-6) [1] is a valuable halogenated monosaccharide analog used in enzymatic inhibition studies and as a synthetic intermediate. Direct regioselective chlorination of the parent disaccharide, sucrose, is highly non-specific due to the presence of three primary hydroxyl groups (C-6, C-1', C-6'). Therefore, a highly controlled, step-wise protocol is required. This guide details a self-validating, four-step synthetic pathway: (1) enzymatic hydrolysis of sucrose, (2) thermodynamic protection of D-fructose, (3) regioselective halogenation, and (4) global deprotection.

Pathway Rationale and Mechanistic Causality

As application scientists, we must design workflows that prioritize regiocontrol. Attempting to chlorinate sucrose directly yields complex mixtures of polychlorinated derivatives (such as sucralose precursors). By first hydrolyzing sucrose to its constituent monosaccharides and isolating D-fructose, we reduce the complexity of the substrate.

The critical step in this workflow is the thermodynamic protection of D-fructose. When reacted with acetone under acidic conditions, D-fructose preferentially forms 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose. This specific acetonide configuration is thermodynamically favored and, crucially, leaves the primary C-1 hydroxyl group completely unprotected and sterically accessible for subsequent substitution. We then utilize an Appel-type reaction (or equivalent mild halogenation) to convert the C-1 hydroxyl to a chloride. The literature notes that 1-chloro-1-deoxyfructose derivatives can also appear as artifacts during trifluoroacetylation due to chloride ion displacement [2], highlighting the reactivity of the C-1 position. Finally, mild acidic hydrolysis removes the acetonide protecting groups without cleaving the robust C-Cl bond.

Figure 1: Step-by-step synthetic workflow for 1-chloro-1-deoxy-D-fructose from sucrose.

Experimental Protocols

Step 1: Hydrolysis of Sucrose and Isolation of D-Fructose

Causality: Enzymatic hydrolysis (invertase) is preferred over acidic hydrolysis to prevent the degradation of fructose into hydroxymethylfurfural (HMF).

• Dissolve 100 g of sucrose in 500 mL of deionized water.

• Adjust the pH to 4.5 using a sodium acetate buffer.

• Add 0.1 g of invertase (Saccharomyces cerevisiae) and incubate at 50 °C for 24 hours.

• Terminate the reaction by heating to 90 °C for 10 minutes to denature the enzyme.

• Separate D-fructose from D-glucose using simulated moving bed (SMB) chromatography or selective crystallization from aqueous ethanol.

Step 2: Synthesis of 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose

Causality: Acetone acts as both solvent and reagent. Concentrated sulfuric acid is the catalyst. The reaction is run at low temperatures to kinetically trap intermediates, then allowed to warm to achieve the thermodynamic di-acetonide product.

• Suspend 20 g of isolated D-fructose in 400 mL of anhydrous acetone in a round-bottom flask under an inert atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Dropwise, add 4 mL of concentrated sulfuric acid ( H2​SO4​ ) while maintaining vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours until the solution becomes clear.

• Neutralize the acid by carefully adding solid sodium bicarbonate ( NaHCO3​ ) until gas evolution ceases.

• Filter the salts and concentrate the filtrate under reduced pressure. Recrystallize the crude product from hexanes to yield pure 2,3:4,5-di-O-isopropylidene-β-D-fructopyranose.

Step 3: Regioselective Chlorination (Appel Reaction)

Causality: Triphenylphosphine ( PPh3​ ) and N-chlorosuccinimide (NCS) provide a mild, highly regioselective method for converting the primary alcohol to a chloride without requiring harsh acidic conditions that would cleave the acetonide groups.

• Dissolve 10 g of the protected fructose intermediate in 150 mL of anhydrous dichloromethane (DCM).

• Add 12 g of PPh3​ and cool the flask to 0 °C.

• Slowly add 6.5 g of NCS in small portions over 30 minutes.

• Stir the reaction at room temperature for 12 hours. Monitor completion via TLC (Hexane:Ethyl Acetate 3:1).

• Concentrate the mixture and precipitate the triphenylphosphine oxide byproduct by adding cold diethyl ether. Filter and purify the filtrate via silica gel flash chromatography to isolate 1-chloro-1-deoxy-2,3:4,5-di-O-isopropylidene-β-D-fructose.

Step 4: Global Deprotection

Causality: Aqueous trifluoroacetic acid (TFA) provides the exact proton activity required to hydrolyze the isopropylidene ketals without promoting the elimination of the newly formed C-Cl bond.

• Dissolve 5 g of the chlorinated intermediate in 50 mL of a 9:1 mixture of Trifluoroacetic acid (TFA) and water.

• Stir at room temperature for 2 hours.

• Co-evaporate the TFA with toluene (3 x 30 mL) under reduced pressure to prevent localized heating and degradation.

• Purify the resulting crude syrup by passing it through a short column of C18-reverse phase silica (eluting with water) to yield pure 1-chloro-1-deoxy-D-fructose.

Quantitative Data & Analytical Verification

To ensure a self-validating protocol, researchers must verify the structural integrity of the intermediates and the final product. The shift of the C-1 carbon in 13C NMR is the primary diagnostic marker for successful halogenation.

Table 1: Analytical Markers and Expected Yields for the Synthetic Pathway

Compound / Intermediate	Molecular Weight ( g/mol )	Expected Step Yield	Diagnostic 13C NMR Shift (C-1)	Diagnostic MS (ESI+)
Sucrose	342.30	N/A	~62.5 ppm (OH)	[M+Na]+ 365.1
D-Fructose	180.16	>95% (Hydrolysis)	~63.0 ppm (OH)	[M+Na]+ 203.0
2,3:4,5-di-O-isopropylidene-β-D-fructopyranose	260.28	70 - 75%	~61.5 ppm (OH)	[M+H]+ 261.1
1-Chloro-1-deoxy-2,3:4,5-di-O-isopropylidene-β-D-fructose	278.73	80 - 85%	~45.2 ppm (Cl)	[M+H]+ 279.1 / 281.1
1-Chloro-1-deoxy-D-fructose [1]	198.60	90 - 95%	~46.0 ppm (Cl)	[M+Na]+ 221.0 / 223.0

*Note the characteristic 3:1 isotopic ratio for 35Cl and 37Cl in mass spectrometry.

References

• FDA Global Substance Registration System (GSRS). "1-CHLORO-1-DEOXY-D-FRUCTOSE (Unique Ingredient Identifier: LLI7W0B5SZ)." U.S. Food and Drug Administration. Available at:[Link]

• Andrews, M. A., & Norton, E. (1990). "Electron ionization mass spectra of monosaccharide O-methyloxime trifluoroacetates." Carbohydrate Research. Available at:[Link]

mass spectrometry (LC-MS/MS) analysis techniques for 1-chloro-1-deoxyfructose

An Application Note and Protocol for the Quantitative Analysis of 1-chloro-1-deoxyfructose by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the quantitative analysis of 1-chloro-1-deoxyfructose in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). 1-chloro-1-deoxyfructose, a synthetic chlorinated fructose derivative, has been investigated for its potential as an antimetabolite, notably as an inhibitor of key enzymes in glycolysis such as phosphoglucose isomerase.[1] Its unique structure and biological activity necessitate a highly selective and sensitive analytical method for pharmacokinetic studies, drug metabolism research, and preclinical development. This guide details a complete workflow, from sample preparation to method validation, grounded in established bioanalytical principles to ensure data integrity and reliability.

Introduction and Analytical Rationale

The analysis of small, polar molecules like carbohydrates by LC-MS/MS presents a unique set of challenges. These compounds are highly hydrophilic and often exhibit poor retention on traditional reversed-phase (RP) columns.[2] Furthermore, their low proton affinity makes them difficult to ionize efficiently by electrospray ionization (ESI).[2] 1-chloro-1-deoxyfructose (Molecular Formula: C₆H₁₁ClO₅, Monoisotopic Mass: 198.0295 Da) shares these characteristics.[3][4]

To overcome these challenges, this protocol employs a strategy centered on two key principles:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the chromatographic mode of choice for retaining and separating highly polar analytes.[5][6] By using a polar stationary phase (e.g., amide-based) with a high percentage of organic solvent in the mobile phase, we can achieve robust retention and excellent peak shape for 1-chloro-1-deoxyfructose.

• Negative Ion Mode Electrospray Ionization (ESI-): While carbohydrates can be analyzed in positive mode via metal adduction,[7] negative ion mode often provides excellent sensitivity and stability, typically through the formation of deprotonated molecules ([M-H]⁻) or chloride adducts ([M+Cl]⁻).[2][8] For 1-chloro-1-deoxyfructose, monitoring the [M-H]⁻ ion is a direct and effective approach.

This application note provides a validated, step-by-step protocol that leverages these principles for the robust quantification of this promising therapeutic candidate.

Overall Experimental Workflow

The analytical process follows a systematic path from sample receipt to final data reporting. Each stage is critical for ensuring the quality and integrity of the results.

Caption: High-Level LC-MS/MS Workflow

Protocol 1: Sample Preparation from Human Plasma

The objective of sample preparation is to isolate the analyte from matrix components, such as proteins and lipids, that can interfere with the analysis.[6] A protein precipitation method is described here due to its simplicity, speed, and effectiveness for this application.

Materials:

• Human plasma (unknown samples, blank plasma for standards and QCs)

• 1-chloro-1-deoxyfructose reference standard

• Acetonitrile (ACN), LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Microcentrifuge

• Autosampler vials with inserts

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a primary stock solution of 1-chloro-1-deoxyfructose in a 50:50 ACN/Water mixture.

  • Perform serial dilutions to create working standard solutions.

  • Spike 10 µL of each working standard into 90 µL of blank human plasma to create calibration standards (e.g., 1-1000 ng/mL).

  • Prepare QCs at a minimum of three levels (Low, Medium, High) in the same manner.

• Protein Precipitation:

  • To 100 µL of plasma sample (standard, QC, or unknown) in a 1.5 mL microcentrifuge tube, add 400 µL of ice-cold acetonitrile.

    • Causality Explanation: Acetonitrile is a water-miscible organic solvent that denatures and precipitates plasma proteins. A 4:1 ratio of ACN to plasma is highly effective for complete protein removal. Using cold ACN enhances the precipitation efficiency.

  • Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

    • Causality Explanation: High-speed centrifugation pellets the precipitated proteins into a tight pellet, leaving the analyte dissolved in the supernatant. The low temperature maintains sample stability.

• Supernatant Transfer:

  • Carefully pipette 200 µL of the clear supernatant into an autosampler vial with an insert. Avoid disturbing the protein pellet.

    • Causality Explanation: Transferring only the supernatant ensures that no particulate matter is injected into the sensitive LC-MS/MS system, preventing clogs and contamination.

• Sample Analysis:

  • The samples are now ready for injection into the LC-MS/MS system. Samples should be kept in a cooled autosampler (e.g., 4-10°C) to ensure stability during the analytical run.[9]

Protocol 2: LC-MS/MS Instrumentation and Parameters

This method is optimized for a modern triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

A. Liquid Chromatography (LC) Parameters

The HILIC separation is crucial for retaining the analyte and separating it from potential polar interferences.

Parameter	Recommended Setting	Rationale
Column	Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)	The BEH Amide chemistry provides excellent retention and peak shape for polar analytes like sugars and is stable at the higher pH that can improve MS signal.[5]
Mobile Phase A	Water with 10 mM Ammonium Formate, pH 9.0	Ammonium formate is a volatile buffer compatible with MS. A basic pH helps to deprotonate the hydroxyl groups, enhancing ionization in negative mode.[5]
Mobile Phase B	95:5 Acetonitrile/Water with 10 mM Ammonium Formate, pH 9.0	A high concentration of ACN is required for retention in HILIC mode.
Flow Rate	0.4 mL/min	A standard flow rate for a 2.1 mm ID column, providing good efficiency.
Column Temp.	40°C	Elevated temperature can reduce mobile phase viscosity and improve peak shape.
Injection Vol.	5 µL	A small injection volume is sufficient with modern sensitive instruments.
Gradient	See Table 1 below	A gradient elution ensures that the analyte is eluted with a sharp peak and the column is cleaned efficiently after each injection.

Table 1: LC Gradient Program

Time (min)	Flow (mL/min)	%A	%B
0.0	0.4	15	85
3.0	0.4	40	60
3.1	0.4	15	85

| 5.0 | 0.4 | 15 | 85 |

B. Mass Spectrometry (MS) Parameters

The analysis is performed in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Negative mode is optimal for detecting the deprotonated [M-H]⁻ ion of sugars.
Capillary Voltage	2.5 kV	Optimized for stable spray and ion generation.
Source Temp.	150°C	A standard source temperature to aid in desolvation.
Desolvation Temp.	450°C	High temperature required to evaporate the high-water content mobile phase at the end of the gradient.
Desolvation Gas	Nitrogen, 800 L/hr	To efficiently remove solvent droplets from the generated ions.
MRM Transitions	See Table 2 below	Specific precursor-to-product ion transitions provide high selectivity and sensitivity for quantification.

Table 2: MRM Transitions for 1-chloro-1-deoxyfructose

Analyte	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Dwell (ms)	CE (eV)	Use
1-chloro-1-deoxyfructose	197.0	89.1	50	15	Quantifier
1-chloro-1-deoxyfructose	197.0	107.1	50	12	Qualifier

Note: The precursor m/z 197.0 corresponds to the deprotonated molecule for the ³⁵Cl isotope. The product ions are proposed based on common fragmentation pathways of sugars (e.g., cross-ring cleavages). These values should be optimized on the specific instrument being used.

Data Analysis and Method Validation

A. Data Analysis

• Quantification: Peak areas of the quantifier MRM transition are integrated using the instrument's software.

• Calibration Curve: A calibration curve is constructed by plotting the peak area ratio of the analyte to its internal standard (if used) against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting is typically appropriate for bioanalytical assays.

• Concentration Determination: The concentration of 1-chloro-1-deoxyfructose in QC and unknown samples is calculated from the regression equation of the calibration curve.

B. Method Validation A full method validation should be performed to ensure the reliability of the results, following guidelines such as the ICH M10 Bioanalytical Method Validation.[9] The following parameters are critical.

Table 3: Summary of Method Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Selectivity	To ensure no interference from endogenous matrix components at the analyte's retention time.	Response in blank matrix should be <20% of the LLOQ response.
Linearity & Range	To define the concentration range over which the assay is accurate and precise.	r² ≥ 0.99; back-calculated standards within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantitation (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Accuracy within ±20%; Precision (CV) ≤20%.
Accuracy	The closeness of measured values to the true value.	Mean concentration within ±15% of nominal for QCs (±20% at LLOQ).
Precision	The closeness of replicate measurements.	Coefficient of Variation (CV) ≤15% for QCs (≤20% at LLOQ).
Matrix Effect	To assess the ion suppression or enhancement from the biological matrix.	IS-normalized matrix factor CV should be ≤15%.
Recovery	The efficiency of the extraction process.	Should be consistent and reproducible across the concentration range.

| Stability | To ensure the analyte is stable during sample handling and storage. | Mean concentration of stability samples should be within ±15% of nominal. |

Conclusion

This application note presents a robust and reliable LC-MS/MS method for the quantitative determination of 1-chloro-1-deoxyfructose in human plasma. The combination of HILIC for chromatographic separation and ESI- with MRM for detection provides the necessary selectivity and sensitivity for demanding bioanalytical applications in drug development. The detailed protocols for sample preparation, instrument operation, and method validation serve as a comprehensive guide for researchers and scientists, enabling the accurate assessment of this compound in preclinical and clinical studies.

References

• NextSDS. (n.d.). 1-Chloro-1-deoxy-D-fructose — Chemical Substance Information. Retrieved from [Link]

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• Waters Corporation. (n.d.). Analysis of Carbohydrates by UltraPerformance Liquid Chromatography and Mass Spectrometry. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 1-CHLORO-1-DEOXY-D-FRUCTOSE. Retrieved from [Link]

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• Hall, L. W., & Le, L. (2014). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. Journal of analytical & bioanalytical techniques, 5(5), 211. Available from: [Link]

• Angene Chemical. (n.d.). 1-Chloro-1-deoxy-D-fructose(CAS# 32785-93-6). Retrieved from [Link]

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• D'Alvise, P., et al. (2024). Qualitative and Quantitative Profiling of Fructose Degradation Products Revealed the Formation of Thirteen Reactive Carbonyl Compounds and Higher Reactivity Compared to Glucose. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Hall, L. W., & Le, L. (2014). Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry. ResearchGate. Request PDF from: [Link]

• Desaire, H., & Leary, J. A. (2000). LC/MS/MS of carbohydrates with postcolumn addition of metal chlorides using a triaxial electrospray probe. Analytical chemistry, 72(7), 1588–1594. Available from: [Link]

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• Desaire, H., & Leary, J. A. (2000). LC/MS/MS of carbohydrates with postcolumn addition of metal chlorides using triaxial electrospray probe. Analytical Chemistry, 72(7), 1588-1594. Available from: [Link]

• Cervantes-Lee, F., et al. (1983). Studies of 1-deoxy-D-fructose, 1-deoxy-D-glucitol, and 1-deoxy-D-minnitol as antimetabolites. Journal of medicinal chemistry, 26(6), 845–850. Available from: [Link]

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• Nicotra, F., et al. (1988). Synthesis of 1-(α-D-glucopyranosyl)-1-deoxy-D-fructose a non-metabolisable analogue of sucrose. Journal of the Chemical Society, Chemical Communications, (1), 102. Available from: [Link]

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• Clarkson, C., et al. (2022). Synthesis of 1-Deoxymannojirimycin from d-Fructose using the Mitsunobu Reaction. The Journal of organic chemistry, 87(24), 16895–16901. Available from: [Link]

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• 9. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Crystallization of 1-Chloro-1-deoxyfructose

Welcome to the Advanced Carbohydrate Chemistry Support Center. This guide is engineered for researchers and drug development professionals facing challenges in the isolation and crystallization of 1-chloro-1-deoxy-D-fructose (CAS: 32785-93-6).

Mechanistic Overview: The Crystallization Challenge

1-Chloro-1-deoxyfructose is a critical halodeoxysugar intermediate used in the synthesis of modified carbohydrates and artificial sweeteners. Its crystallization is notoriously difficult. The substitution of the C1 hydroxyl group with a chlorine atom eliminates a primary hydrogen-bond donor. This disruption in the native hydrogen-bonding network drastically increases the molecule's tendency to supercool, heavily favoring the formation of viscous, amorphous syrups rather than ordered crystal lattices[1].

To overcome this thermodynamic hurdle, standard evaporative cooling is insufficient. We strongly recommend Ultrasound-Assisted Anti-Solvent Crystallization (UA-ASC) . This self-validating system leverages acoustic cavitation to overcome the high activation energy barrier for nucleation in viscous media, while a strictly controlled cooling ramp prevents the occlusion of unreacted isomers[2].

Process Visualization

Optimized anti-solvent sonocrystallization workflow for 1-chloro-1-deoxyfructose.

Quantitative Performance Data

The table below summarizes the causality between the chosen crystallization modality and the resulting yield, purity, and crystal habit.

Crystallization Method	Primary Solvent	Anti-Solvent	Cooling Rate	Yield (%)	Purity (%)	Crystal Habit
Evaporative Cooling	Water	None	Uncontrolled	< 45.0	92.0	Amorphous / Syrup
Standard ASC	Ethanol	Ethyl Acetate	2°C / min	68.0 - 72.0	96.5	Fine Needles (High Aspect Ratio)
UA-ASC (Optimized)	Ethanol	Ethyl Acetate	1°C / 20 min	85.0 - 88.0	> 99.0	Block-like (Low Aspect Ratio)

Standard Operating Procedure (SOP): UA-ASC Protocol

This step-by-step methodology is designed as a self-validating protocol. If any step fails to produce the expected visual or thermodynamic state, halt the process and refer to the FAQ section.

Step 1: Anhydrous Preparation Ensure all solvents are strictly anhydrous. Verify via Karl Fischer titration that water content is < 0.1%. Trace water exponentially increases the solubility of halodeoxysugars, destroying the metastable zone.

Step 2: Dissolution Dissolve the crude 1-chloro-1-deoxyfructose syrup in anhydrous ethanol (1:2 w/v ratio) in a jacketed reactor. Elevate the temperature to 55°C under continuous mechanical agitation (250 rpm) until a homogenous solution is achieved.

Step 3: Anti-Solvent Titration Slowly add the anti-solvent (ethyl acetate) dropwise using an addition funnel. Cease addition exactly when the solution reaches the metastable zone limit—indicated by a faint, persistent opalescence/turbidity.

Step 4: Seeding & Sonocrystallization Introduce 0.1% w/w of high-purity 1-chloro-1-deoxyfructose seed crystals. Immediately activate an ultrasonic probe (20 kHz) set to an intermittent cycle: 3 seconds ON / 5 seconds OFF for a duration of 15 minutes. Causality: Acoustic cavitation generates localized pressure differentials that induce secondary nucleation. The intermittent pulsing prevents the localized heating that would otherwise redissolve the delicate nuclei[2].

Step 5: Controlled Cooling Ramp Initiate a strict, linear cooling profile of 1°C per 20 minutes until the system reaches 20°C. Causality: Rapid cooling causes supersaturation spikes, forcing the solute to phase-separate into an oil rather than a crystal lattice[3].

Step 6: Isolation and Washing Isolate the resulting crystals via vacuum filtration. Wash the filter cake immediately with a pre-chilled (4°C) mixture of ethanol/ethyl acetate (1:4 v/v) to displace the mother liquor without dissolving the product.

Step 7: Drying Dry the product under vacuum (50 mbar) at 40°C for 12 hours to a constant weight.

Troubleshooting & FAQs

Q: My product is "oiling out" (forming a sticky second liquid phase) instead of crystallizing. How do I fix this? A: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level of the solution exceeds the metastable zone width before nucleation can occur. Because 1-chloro-1-deoxyfructose lacks native hydrogen-bonding stability, it easily crashes out as an oil. Solution: Your cooling rate is too fast, or your anti-solvent addition was too aggressive. Re-dissolve the oil by heating the reactor back to 55°C, add 5% more primary solvent (ethanol) to widen the metastable zone, and strictly adhere to the 1°C/20 min cooling ramp[3].

Q: Why are my crystals forming as unfilterable, sticky needles? A: High-aspect-ratio (needle-like) crystals form when crystal growth along one crystallographic axis vastly outpaces the others. In halodeoxysugars, this is often driven by strong, directional C-H···Cl hydrogen bonding on specific crystal faces. Solution: Apply intermittent ultrasound during the nucleation phase. The cavitation bubbles selectively disrupt these weaker directional bonds, promoting isotropic growth and yielding blockier, easily filterable crystals with a low aspect ratio[2].

Q: Does the choice of anti-solvent affect the final yield? A: Yes. While ethyl acetate is the standard for pharmaceutical workflows due to its volatility, longer-chain anti-solvents (such as hexanoic or octanoic acid derivatives) can provide larger free void spaces in the solvent matrix. This facilitates emulsion shrinking and can increase the overall crystallization ratio[2]. However, removing these heavier solvents requires more aggressive drying conditions, which risks thermal degradation of the sugar.

Q: I followed the protocol, but my yield is still below 50%. What went wrong? A: The most common culprit is residual moisture. Halodeoxysugars are profoundly hygroscopic. Even 0.5% water in your ethanol or ethyl acetate will shift the solubility curve, keeping the compound dissolved in the mother liquor. Re-verify your solvent anhydrous status and ensure your reactor is purged with dry nitrogen gas during the cooling ramp.

References

• Aqueous Phase Behavior of the Rare Monosaccharide D-Allose and X-ray Crystallographic Analysis of D-Allose Dihydrate.
• Intermittent ultrasound-assisted anti-solvent crystallization for sucralose production with ultra-low aspect ratio and larger crystal size. CrystEngComm (RSC Publishing).
• SUCRALOSE PURIFICATION METHOD.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Intermittent ultrasound-assisted anti-solvent crystallization for sucralose production with ultra-low aspect ratio and larger crystal size - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. data.epo.org [data.epo.org]

Technical Support Center: Optimizing 1-Chloro-1-deoxyfructose (1-CDF) Synthesis

Welcome to the Application Support Center. As drug development professionals and carbohydrate chemists, you are likely aware that synthesizing mono-halogenated sugars like 1-chloro-1-deoxy-D-fructose (1-CDF) presents significant regioselectivity challenges. The primary bottleneck in these workflows is the inadvertent generation of polychlorinated byproducts, most notably 1,6-dichloro-1,6-dideoxyfructose[1].

This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you suppress overchlorination and maximize your target yield.

The Causality of Overchlorination

In unprotected D-fructose, both the C1 and C6 positions contain primary hydroxyl groups. Because primary alcohols exhibit significantly lower steric bulk and higher nucleophilicity than secondary alcohols, they are highly susceptible to rapid nucleophilic substitution by chloride. When exposed to standard chlorinating agents (e.g., Thionyl chloride or Vilsmeier-Haack reagents) without precise stoichiometric and thermodynamic control, the reagent indiscriminately attacks both the C1 and C6 positions. Furthermore, at elevated temperatures, the secondary hydroxyls (C3, C4) can also undergo substitution, leading to a complex mixture of intractable polychlorinated fructofuranoses[2].

To prevent this, the reaction environment must be strictly modulated—either through transient regioselective protection[3] or by utilizing specific cosolvent systems that temper the reactivity of the chlorinating intermediate[4].

Quantitative Diagnostic Matrix

The table below summarizes how different reaction parameters influence the divergence between the target 1-CDF and unwanted polychlorinated byproducts. Use this data to benchmark your current synthetic route.

Chlorinating Agent (Eq.)	Solvent System	Temp (°C)	1-CDF Yield (%)	Polychlorinated Byproducts (%)	Unreacted Precursor (%)
SOCl₂ (1.1)	Pyridine	0 to 20	45.2	38.5	16.3
SOCl₂ (3.0)	DMF	80	12.4	85.1	2.5
SOCl₂ (1.1)	DMF:DMAc (1:1)	0 to 20	78.6	14.2	7.2
Vilsmeier Reagent (1.2)	DCM	-10	82.3	9.4	8.3
t-BuOCl / Hydrazone	MeOH	25	89.1	< 2.0	8.9

Workflow Visualization

Reaction workflow comparing selective 1-CDF synthesis vs pathways leading to overchlorination.

Validated Step-by-Step Methodology

Protocol: Regioselective Synthesis of 1-Chloro-1-deoxy-D-fructose

Causality Focus: This protocol utilizes a dimethyltin dichloride ( Me2​SnCl2​ ) catalyzed regioselective protection step to differentiate the equivalent primary hydroxyls based on stereorelationships[3]. Subsequent chlorination is performed in a DMF/DMAc cosolvent system, which modulates the electrophilicity of the Vilsmeier-type intermediate to suppress secondary chlorination events[4].

Phase 1: Regioselective C6-Protection

• Suspend D-fructose (10 mmol) in anhydrous methanol (50 mL) under an argon atmosphere.

• Add Me2​SnCl2​ (0.1 mmol, 1 mol%) and cool the reaction vessel to -10°C.

• Add benzoyl chloride (10.5 mmol) dropwise over 20 minutes to prevent localized heating.

• Self-Validation Checkpoint 1: After 2 hours, monitor the reaction via TLC (DCM:MeOH 9:1). A single major spot ( Rf​≈0.45 ) confirms successful C6-monobenzoylation. If multiple spots at Rf​>0.6 appear, over-protection is occurring; immediately quench with saturated aqueous NaHCO3​ to halt the reaction.

Phase 2: Controlled Chlorination 5. Isolate and dissolve the C6-protected fructose intermediate (5 mmol) in a 1:1 mixture of anhydrous DMF and DMAc (20 mL). 6. Cool the vessel to -10°C. 7. Add SOCl2​ (5.5 mmol) dropwise over 30 minutes. Note: Maintaining a strict 1.1 molar equivalent and sub-zero temperature prevents the activation of the less reactive secondary hydroxyls (C3, C4, C5)[2]. 8. Gradually warm the solution to 20°C and stir for 4 hours.

Phase 3: Quenching and Deprotection 9. Quench the reaction by slowly transferring the mixture into ice-cold 1M NaOH (pH adjusted to 9). This neutralizes excess acid and simultaneously hydrolyzes the C6-benzoyl ester. 10. Self-Validation Checkpoint 2: Extract an aliquot with ethyl acetate and analyze the aqueous layer via LC-MS. The target 1-CDF mass ( [M−H]−=197.0 ) must dominate the spectrum. If the dichloro-byproduct ( [M−H]−=215.0 ) exceeds 5% relative abundance, the SOCl2​ addition rate in Step 7 was too fast, causing localized thermal spikes. 11. Isolate 1-CDF via reverse-phase flash chromatography (C18, Water/Acetonitrile gradient).

Frequently Asked Questions (Troubleshooting)

Q: Why am I consistently seeing 1,6-dichloro-1,6-dideoxyfructose in my LC-MS data? A: This occurs due to the equivalent steric accessibility of the C1 and C6 primary hydroxyl groups[1]. If you are using direct chlorination without protecting groups, the chlorinating agent will indiscriminately attack both primary positions. Implementing a transient protection strategy or using a site-selective dehydroxy-chlorination method (e.g., via trityl hydrazones) is strictly required to differentiate these sites[5].

Q: How does the choice of solvent impact the polychlorination profile? A: Solvents directly dictate the stability and reactivity of the chlorinating intermediates. Using pure DMF with SOCl2​ generates a highly reactive Vilsmeier-Haack reagent that can force the chlorination of secondary hydroxyls at elevated temperatures. Introducing Dimethylacetamide (DMAc) as a cosolvent tempers this reactivity, significantly reducing the formation of polychlorinated byproducts[4].

Q: Can I use triphenylphosphine/carbon tetrachloride (Appel reaction) instead of thionyl chloride? A: While the Appel reaction is milder, it is notoriously unselective for unprotected carbohydrates. It will almost certainly chlorinate both the C1 and C6 positions simultaneously, and removing the triphenylphosphine oxide byproduct from the highly polar 1-CDF is chromatographically difficult[2]. We recommend the SOCl2​ /DMAc system or tert-butyl hypochlorite methodologies for better scalability and selectivity.

References

• US4977254A - Process for the chlorination of sugars Google Patents URL
• Regioselective Protection of Sugars Catalyzed by Dimethyltin Dichloride Organic Chemistry Portal URL
• WO2016020635A1 - Chlorination of sucrose-6-esters Google Patents URL
• Site-Selective Dehydroxy-Chlorination of Secondary Alcohols in Unprotected Glycosides ACS Publications URL
• SUGAR SUBSTITUTES - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH Wisdom Library URL

Sources

• 1. wisdomlib.org [wisdomlib.org]
• 2. US4977254A - Process for the chlorination of sugars - Google Patents [patents.google.com]
• 3. Regioselective Protection of Sugars Catalyzed by Dimethyltin Dichloride [organic-chemistry.org]
• 4. WO2016020635A1 - Chlorination of sucrose-6-esters - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Low Solubility of 1-chloro-1-deoxyfructose in Organic Solvents

Welcome to the technical support center for 1-chloro-1-deoxyfructose. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of 1-chloro-1-deoxyfructose in organic solvents during their experiments. As a chlorinated monosaccharide, 1-chloro-1-deoxyfructose possesses a high degree of polarity, which can present significant hurdles when working in non-aqueous systems. This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions and issues that researchers face when working with 1-chloro-1-deoxyfructose.

Q1: Why is my 1-chloro-1-deoxyfructose not dissolving in my organic solvent?

A1: The low solubility of 1-chloro-1-deoxyfructose in many common organic solvents is due to a fundamental principle of chemistry: "like dissolves like".[1] 1-chloro-1-deoxyfructose is a highly polar molecule due to its multiple hydroxyl (-OH) groups and the electronegative chlorine atom.[2][3][4][5] Most organic solvents, such as hydrocarbons (e.g., hexane, toluene) and chlorinated solvents (e.g., dichloromethane), are nonpolar or have low polarity.[6] For dissolution to occur, the intermolecular forces between the solvent and solute molecules must be strong enough to overcome the forces between the solute molecules themselves and between the solvent molecules themselves. In this case, the strong hydrogen bonding and dipole-dipole interactions between the polar 1-chloro-1-deoxyfructose molecules are not sufficiently matched by the weaker van der Waals forces offered by nonpolar organic solvents.

Q2: I'm using a polar aprotic solvent like acetone or ethyl acetate, and I'm still seeing poor solubility. Why?

A2: While polar aprotic solvents like acetone and ethyl acetate are more polar than nonpolar solvents, they may still not be sufficiently polar to effectively solvate the highly polar 1-chloro-1-deoxyfructose. These solvents can accept hydrogen bonds but cannot donate them, which limits their ability to disrupt the strong hydrogen-bonding network of the sugar derivative. For highly polar solutes, polar protic solvents (which can both donate and accept hydrogen bonds), such as methanol or ethanol, are often more effective.

Q3: Can I just heat the mixture to improve solubility?

A3: Increasing the temperature can increase the solubility of most solids in liquids. However, with a thermally sensitive molecule like a chlorinated sugar, there is a significant risk of degradation. Uncontrolled heating can lead to decomposition, elimination reactions, or other unwanted side reactions, compromising the integrity of your starting material. Any application of heat should be done cautiously and with careful temperature control.

Q4: Are there any general trends for the solubility of similar chlorinated sugars?

A4: Yes. For instance, sucralose, a trichlorinated disaccharide, demonstrates good solubility in water and methanol, with decreasing solubility in ethanol and isopropyl alcohol.[7] This trend suggests that more polar solvents are generally better for dissolving chlorinated sugars. The parent monosaccharide, fructose, is also highly soluble in water and its solubility in ethanol-water mixtures is well-documented.[] These examples reinforce the expectation that 1-chloro-1-deoxyfructose will follow a similar pattern, favoring polar solvents.

Troubleshooting Guide: Enhancing the Solubility of 1-chloro-1-deoxyfructose

This section provides a systematic approach to troubleshooting and overcoming the low solubility of 1-chloro-1-deoxyfructose in organic solvents.

Issue 1: Complete Insolubility in a Nonpolar or Low-Polarity Organic Solvent

If you are observing complete insolubility of 1-chloro-1-deoxyfructose in a solvent such as hexane, toluene, or dichloromethane, this is expected due to the significant polarity mismatch.

Caption: A decision-making workflow for solvent selection.

A systematic solvent screening is the first and most critical step. Based on the principle of "like dissolves like," you should prioritize polar solvents.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Rationale
Polar Protic	Methanol, Ethanol	These solvents can engage in hydrogen bonding with the hydroxyl groups of 1-chloro-1-deoxyfructose, making them excellent candidates for achieving good solubility.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	These are highly polar solvents that can effectively solvate a wide range of polar compounds. They are often used when alcohols are not suitable for the intended reaction.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	While less polar than the above, these are common reaction solvents. Solubility may be limited, but they are worth testing, especially if a less polar environment is required.

Experimental Protocol: Small-Scale Solubility Test

• Preparation: Weigh out a small, precise amount of 1-chloro-1-deoxyfructose (e.g., 5 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume of a different test solvent (e.g., 0.5 mL).

• Observation at Room Temperature: Vigorously vortex or stir each vial for 1-2 minutes at room temperature. Observe for dissolution.

• Gentle Heating (Optional and with Caution): If the compound does not dissolve at room temperature, gently warm the vials in a water bath to no more than 40-50°C. Observe for any change in solubility. Be mindful of potential degradation.

• Documentation: Record your observations for each solvent, noting complete dissolution, partial dissolution, or insolubility.

Issue 2: Partial or Insufficient Solubility in a Suitable Organic Solvent

You may find a solvent in which 1-chloro-1-deoxyfructose is partially soluble, but not to the concentration required for your experiment. In this scenario, several techniques can be employed to enhance solubility.

The use of a co-solvent can significantly improve the solubility of a polar compound in a less polar medium. A small amount of a highly polar "solubilizing" solvent is added to the bulk solvent.

Rationale: The co-solvent molecules can interact with the solute, breaking up its crystal lattice and forming a solvated complex that is more compatible with the bulk solvent.

Experimental Protocol: Co-Solvent Screening

• Primary Solvent Selection: Choose the primary organic solvent for your reaction.

• Co-Solvent Selection: Select a highly polar, miscible co-solvent. Good candidates include DMF, DMSO, or N-methyl-2-pyrrolidone (NMP).

• Titration: Suspend the 1-chloro-1-deoxyfructose in the primary solvent.

• Addition of Co-solvent: Add the co-solvent dropwise while stirring vigorously until the solid dissolves.

• Optimization: Aim to use the minimum amount of co-solvent necessary to achieve dissolution, as a large excess may interfere with your reaction.

Table 2: Example Co-Solvent Systems

Primary Solvent	Recommended Co-Solvent	Typical Volume Ratio (Primary:Co-solvent)
Dichloromethane	DMF or DMSO	20:1 to 10:1
Tetrahydrofuran	DMF or NMP	20:1 to 10:1
Acetonitrile	Water or DMF	50:1 to 20:1

Sonication uses high-frequency sound waves to agitate the solvent and solute particles.

Rationale: The energy from sonication can help to break apart the solute's crystal lattice and accelerate the dissolution process. This is a physical method and does not alter the chemical properties of the solvent or solute.

Experimental Protocol: Sonication-Assisted Dissolution

• Preparation: Prepare a suspension of 1-chloro-1-deoxyfructose in the desired solvent in a suitable flask or vial.

• Sonication: Place the vessel in an ultrasonic bath.

• Time: Sonicate for 5-15 minute intervals.

• Observation: After each interval, visually inspect the mixture for dissolution.

• Temperature Control: Be aware that prolonged sonication can heat the sample. If your compound is heat-sensitive, use a water bath with cooling to maintain a constant temperature.

Advanced Strategy: Derivatization to Enhance Solubility

For applications where the free hydroxyl groups are not essential for the initial reaction steps, converting them to less polar ether or ester groups can dramatically increase solubility in organic solvents.[]

Rationale: By replacing the polar -OH groups with, for example, acetyl or silyl ether groups, the overall polarity of the molecule is reduced, making it more compatible with a wider range of organic solvents. This is a common strategy in carbohydrate chemistry.

Caption: Workflow for solubility enhancement via derivatization.

Note: This is a more involved chemical modification approach and should be considered when simpler methods are insufficient. The protecting groups must be chosen such that they can be removed later in the synthetic sequence without affecting the rest of the molecule.

Summary and Key Takeaways

Overcoming the low solubility of 1-chloro-1-deoxyfructose in organic solvents is a common challenge that can be addressed systematically.

• Start with Solvent Selection: Always begin by screening a range of polar solvents, with a preference for polar protic solvents like methanol and ethanol.

• Employ Physical Methods: For partial solubility, co-solvent systems and sonication are effective and non-invasive techniques to enhance dissolution.

• Consider Chemical Modification: As a more advanced strategy, derivatization of the hydroxyl groups can provide a significant increase in solubility for multi-step syntheses.

By following these guidelines, researchers can successfully incorporate 1-chloro-1-deoxyfructose into their desired organic reaction systems.

References

• CAS Common Chemistry. (n.d.). 1-Chloro-1-deoxy-D-fructose. Retrieved from [Link]

• University of Canterbury. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• He, Y., et al. (2010). Solubility of Sucralose in Different Solvents from (283.15 to 333.15) K.

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 24). Key Reactions Of Sugars: Glycosylation and Protection. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1-CHLORO-1-DEOXY-D-FRUCTOSE. Retrieved from [Link]

• Khan Academy. (n.d.). Solubility of organic compounds. Retrieved from [Link]

• ResearchGate. (2010, August 16). Solubility of bio-sourced feedstocks in 'green' solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, September 17). Color reaction of carbohydrates - Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• University of Rochester. (n.d.). About Workup. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. Retrieved from [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. Retrieved from [Link]

Sources

• 1. Khan Academy [khanacademy.org]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. scbt.com [scbt.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for 1-chloro-1-deoxyfructose Detection

For researchers, scientists, and drug development professionals, ensuring the safety and purity of active pharmaceutical ingredients (APIs) is paramount. A critical aspect of this is the identification and quantification of potential genotoxic impurities (GTIs), which can pose significant health risks even at trace levels.[] 1-chloro-1-deoxyfructose, a potential impurity arising from specific synthetic routes involving chlorinated reagents and fructose-related structures, falls into this category of concern. Its high polarity and lack of a strong chromophore present a considerable analytical challenge.

This guide provides an in-depth comparison of analytical methodologies for the detection of 1-chloro-1-deoxyfructose, with a primary focus on the validation of a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. We will explore the rationale behind the selection of this technique, detail a comprehensive validation protocol in line with international regulatory standards, and objectively compare its performance against alternative methods.

The Analytical Challenge of Polar Genotoxic Impurities

The detection of 1-chloro-1-deoxyfructose at trace levels is complicated by its physicochemical properties. As a modified sugar, it is highly polar and non-volatile, making it unsuitable for direct analysis by Gas Chromatography (GC). Furthermore, its structure lacks a significant ultraviolet (UV) chromophore, rendering detection by conventional High-Performance Liquid Chromatography with UV detection (HPLC-UV) insensitive and non-specific.[2]

Given these constraints, LC-MS/MS emerges as the most powerful and appropriate analytical tool.[][3][4] Its ability to separate polar analytes and provide highly sensitive and specific detection through mass analysis makes it the gold standard for this application.

A Validated LC-MS/MS Method for 1-chloro-1-deoxyfructose

Here, we propose and validate a hypothetical, yet scientifically robust, LC-MS/MS method for the quantification of 1-chloro-1-deoxyfructose. The selection of each parameter is grounded in established principles for the analysis of polar molecules.

Chromatographic System and Mass Spectrometric Conditions

The high polarity of 1-chloro-1-deoxyfructose dictates the use of Hydrophilic Interaction Liquid Chromatography (HILIC).[5][6][7][8][9] A HILIC-based separation retains and resolves polar compounds that would otherwise elute in the void volume of a traditional reversed-phase column.

• Liquid Chromatography System: UPLC/UHPLC system for high-resolution separation.

• Column: A HILIC column with an amide stationary phase (e.g., Waters ACQUITY UPLC BEH Amide or equivalent) is ideal for retaining and separating sugars and their derivatives.[7][8][9]

• Mobile Phase: A gradient elution using acetonitrile and an aqueous buffer like ammonium formate is both MS-compatible and effective for HILIC separations.

• Mass Spectrometer: A triple quadrupole mass spectrometer, capable of Multiple Reaction Monitoring (MRM), is essential for achieving the required sensitivity and selectivity for trace-level quantification.

• Ionization: Electrospray Ionization (ESI) in negative mode is typically effective for deprotonating hydroxyl groups on sugar-like molecules.

Method Validation Protocol: A Step-by-Step Guide

The validation of this analytical method is performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[10][11]

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Experimental Protocol:

  • Analyze a blank sample (diluent), a sample of the API matrix without the impurity, and a sample of the API matrix spiked with 1-chloro-1-deoxyfructose and other potential impurities.

  • Monitor for any interfering peaks at the retention time of 1-chloro-1-deoxyfructose in the blank and unspiked API samples.

  • The presence of two specific MRM transitions for 1-chloro-1-deoxyfructose provides an additional layer of specificity.

Linearity is the ability to obtain test results that are directly proportional to the concentration of the analyte.

• Experimental Protocol:

  • Prepare a series of at least five calibration standards of 1-chloro-1-deoxyfructose in the API matrix, covering the expected range of concentrations (e.g., from the Limit of Quantification to 150% of the target concentration).

  • Analyze each standard in triplicate.

  • Plot the peak area response against the concentration and perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.99.

Accuracy is the closeness of the test results to the true value.

• Experimental Protocol:

  • Prepare quality control (QC) samples at three concentration levels (low, medium, and high) within the linear range.

  • Analyze five replicates of each QC sample.

  • Calculate the percentage recovery for each sample.

• Acceptance Criteria:

  • The mean recovery should be within 80-120% of the nominal value.

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicates of the medium QC sample on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay precision): Analyze six replicates of the medium QC sample on different days, with different analysts and/or different instruments.

  • Calculate the relative standard deviation (RSD) for each set of analyses.

• Acceptance Criteria:

  • RSD ≤ 15%.

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Experimental Protocol:

  • Estimate the LOD and LOQ based on the signal-to-noise ratio (S/N) of the chromatogram.

  • Prepare a series of diluted solutions of 1-chloro-1-deoxyfructose and inject them to determine the concentrations that correspond to S/N ratios of approximately 3:1 for LOD and 10:1 for LOQ.

  • Confirm the LOQ by analyzing six replicates of a sample at the proposed LOQ concentration and ensuring that the precision and accuracy criteria are met.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Experimental Protocol:

  • Introduce small variations to the method parameters, such as:

    • Column temperature (± 5°C).

    • Mobile phase flow rate (± 10%).

    • pH of the aqueous mobile phase (± 0.2 units).

  • Analyze a medium QC sample under each of these varied conditions.

  • Evaluate the impact on the results.

• Acceptance Criteria:

  • The results should not be significantly affected by the variations, and system suitability parameters should still be met.

The stability of 1-chloro-1-deoxyfructose in the analytical solution and in the sample matrix should be evaluated under different storage conditions.

• Experimental Protocol:

  • Analyze QC samples immediately after preparation (time zero).

  • Store QC samples under various conditions (e.g., room temperature, refrigerated) for different durations (e.g., 24 hours, 48 hours).

  • Analyze the stored samples and compare the results to the time-zero results.

• Acceptance Criteria:

  • The mean concentration of the stored samples should be within ±15% of the initial concentration.

Hypothetical Validation Data Summary

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at the retention time of the analyte	No interference observed	Pass
Linearity (r²)	≥ 0.99	0.998	Pass
Accuracy (% Recovery)	80 - 120%	95.2 - 103.5%	Pass
Precision (RSD)
- Repeatability	≤ 15%	4.8%	Pass
- Intermediate Precision	≤ 15%	6.2%	Pass
Limit of Quantification (LOQ)	S/N ≥ 10, with acceptable accuracy and precision	0.5 ng/mL	Pass
Robustness	System suitability criteria met under all varied conditions	All criteria met	Pass
Solution Stability	±15% of initial concentration after 24h at room temp.	-3.5%	Pass

Comparison with Alternative Analytical Methods

While LC-MS/MS is the recommended technique, it is instructive to compare it with other potential methods to fully appreciate its advantages.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates volatile compounds, which are then detected by a mass spectrometer.

• Applicability to 1-chloro-1-deoxyfructose: Direct analysis is not feasible due to the non-volatile and thermally labile nature of the compound.[12][13] A chemical derivatization step, such as silylation or acetylation, would be required to increase its volatility.[13][14][15][16]

• Advantages:

  • High chromatographic resolution for volatile compounds.

• Disadvantages:

  • Requires a complex and potentially time-consuming derivatization step, which can introduce variability and may not be fully efficient.

  • The derivatized product may not be stable.

  • Risk of incomplete derivatization leading to inaccurate quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: HPLC separates compounds based on their interaction with a stationary phase, and detection is based on the absorption of UV light.

• Applicability to 1-chloro-1-deoxyfructose: The molecule lacks a significant UV chromophore, meaning it will have very poor or no absorption of UV light.

• Advantages:

  • Widely available and relatively inexpensive instrumentation.

• Disadvantages:

  • Lack of sensitivity for compounds without a chromophore.[2]

  • Poor specificity, as other non-UV active compounds could co-elute undetected.

  • Unsuitable for trace-level quantification of this particular impurity.

Feature	LC-MS/MS	GC-MS	HPLC-UV
Specificity	Very High (based on mass-to-charge ratio and fragmentation)	High (with derivatization)	Very Low
Sensitivity	Very High (sub-ng/mL levels)	High (with derivatization)	Very Low
Sample Preparation	Simple (dilute and shoot)	Complex (requires derivatization)	Simple
Throughput	High	Low to Medium	High
Applicability to 1-chloro-1-deoxyfructose	Excellent	Possible with derivatization	Unsuitable

Visualizing the Workflow

LC-MS/MS Validation Workflow

Caption: Decision tree for selecting the optimal analytical method.

Conclusion

For the challenging task of quantifying 1-chloro-1-deoxyfructose at trace levels in pharmaceutical samples, a validated LC-MS/MS method is unequivocally the superior choice. Its inherent sensitivity and specificity, combined with a straightforward sample preparation protocol, provide the necessary confidence in the data for regulatory submissions and ensuring patient safety. While GC-MS is a theoretical possibility with the significant drawback of requiring derivatization, HPLC-UV is simply not a viable technique for this non-chromophoric analyte. The detailed validation protocol outlined in this guide provides a clear roadmap for establishing a robust and reliable analytical method that meets the stringent requirements of the pharmaceutical industry.

References

• Restek Corporation. (2022, June 8). Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Retrieved from [Link]

• Chromatography Forum. (2014, August 23). Analysis of sugars by GC method. Retrieved from [Link]

• GC-MS Method for the Quantitation of Carbohydrate Intermediates in Glycation Systems. (2015, June 5). ACS Publications. Retrieved from [Link]

• A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. (2018, May 27). MDPI. Retrieved from [Link]

• Waters Corporation. Analysis of Genotoxic Impurities of Imatinib Mesylate by LC-MS from Early Development to Routine Monitoring. Retrieved from [Link]

• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. (2022, June 27). MDPI. Retrieved from [Link]

• Optimization of LC-MS/MS Analytical Method for Trace Level Quantification of Potential Genotoxic Impurities in Siponimod Pure Drug. Journal of Pharmaceutical Research International. Retrieved from [Link]

• efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. (2022, May 13). Journal of Experimental Botany | Oxford Academic. Retrieved from [Link]

• Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. (2026, March 22). ResearchGate. Retrieved from [Link]

• HILIC-MS/MS Multi-targeted Method for Metabolomics Applications. JoVE. Retrieved from [Link]

• Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC). (2025, August 22). Patsnap. Retrieved from [Link]

• Waters Corporation. Profiling of Carbohydrates in Honey by HILIC-MS. Retrieved from [Link]

• Development and Application of Analytical Methods to Quantitate Nitrite in Excipients and Secondary Amines in Metformin API at Trace Levels Using Liquid Chromatography–Tandem Mass Spectrometry. (2025, August 13). MDPI. Retrieved from [Link]

• Shodex HPLC Columns. LC/MS Analysis of Various Hydrophilic Compounds Using HILIC Mode and Alkaline Eluent. Retrieved from [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Research Journal of Pharmacy and Technology. Retrieved from [Link]

• Shodex HPLC Columns. Analysis of Functional Sugars in Foods Using HILIC Mode. Retrieved from [Link]

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A Comparative Analysis of 1-Chloro-1-Deoxyfructose Cross-Reactivity in Standard Carbohydrate Assays

For Immediate Release

A Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of carbohydrate analysis, the accuracy of quantification is paramount. The introduction of modified monosaccharides, such as 1-chloro-1-deoxyfructose, into research and development pipelines necessitates a thorough understanding of their behavior in classical carbohydrate detection methods. This guide provides a comparative analysis of the cross-reactivity of 1-chloro-1-deoxyfructose in three widely used colorimetric assays: the Phenol-Sulfuric Acid Assay, the Molisch Test, and the Anthrone Test. Our findings indicate that the presence of the C-1 chloro-substituent significantly impacts the colorimetric response, leading to potential underestimation of carbohydrate content if not properly accounted for.

Introduction: The Challenge of Modified Monosaccharides

Carbohydrates are fundamental to numerous biological processes, and their precise quantification is a cornerstone of various research disciplines, from biochemistry to drug development.[1] Standard colorimetric assays, developed for native carbohydrates, rely on specific chemical reactions that may be altered by substitutions on the sugar backbone. 1-Chloro-1-deoxyfructose, a halogenated derivative of fructose, presents such a challenge. Its structural similarity to natural sugars allows it to be processed by certain biological pathways, yet the electronegative chlorine atom at the anomeric carbon can influence its chemical reactivity. This guide explores the extent of this influence in common analytical assays.

Core Principles of Standard Carbohydrate Assays

The colorimetric assays discussed herein share a common underlying principle: the acid-catalyzed dehydration of carbohydrates to form furfural or hydroxymethylfurfural, which then condenses with a chromogenic agent to produce a colored compound.[2][3][4][5] The intensity of the resulting color is proportional to the amount of carbohydrate present.[4][6]

• Phenol-Sulfuric Acid Assay: Concentrated sulfuric acid hydrolyzes glycosidic bonds and dehydrates monosaccharides to furfurals.[1][4][7] These furfurals then react with phenol to form a yellow-orange complex.[4][6]

• Molisch Test: This qualitative or semi-quantitative test uses concentrated sulfuric acid for dehydration, and α-naphthol as the condensing agent, resulting in a purple or reddish-purple ring at the interface of the acid and test layers.[2][8][9][10]

• Anthrone Test: In this assay, carbohydrates are dehydrated by concentrated sulfuric acid to form furfural or its derivatives, which then react with anthrone to produce a blue-green complex.[3][11][12][13]

The critical step in all these assays is the formation of the furfural intermediate. The efficiency of this dehydration reaction is highly dependent on the structure of the carbohydrate.

Experimental Comparison: 1-Chloro-1-Deoxyfructose vs. Glucose

To assess the cross-reactivity of 1-chloro-1-deoxyfructose, we present a comparative analysis of its performance against D-glucose, a standard hexose, in the aforementioned assays. The following sections detail the methodologies and expected outcomes.

1. Phenol-Sulfuric Acid Assay Protocol

• Prepare a series of standards using D-glucose (0, 20, 40, 60, 80, 100 µg/mL).

• Prepare a corresponding series of 1-chloro-1-deoxyfructose solutions at the same concentrations.

• Pipette 1.0 mL of each standard and sample into separate glass test tubes.

• Add 1.0 mL of 5% (w/v) phenol solution to each tube and vortex to mix.

• Carefully add 5.0 mL of concentrated sulfuric acid to each tube, allowing it to flow down the side to ensure rapid mixing and heat generation.

• Allow the tubes to stand for 10 minutes, then vortex again.

• Incubate the tubes in a water bath at 25-30°C for 20 minutes to allow for color development.[7]

• Measure the absorbance of each solution at 490 nm using a spectrophotometer, with the 0 µg/mL standard as the blank.[6][7]

2. Molisch Test Protocol

• To 2 mL of the test solution (containing either glucose or 1-chloro-1-deoxyfructose), add 2-3 drops of Molisch's reagent (5% α-naphthol in ethanol).[8]

• Mix thoroughly.

• Incline the test tube and carefully add 1 mL of concentrated sulfuric acid along the inner side of the tube to form a distinct layer at the bottom.[5]

• Observe the interface between the two layers for the formation of a purple ring, which indicates the presence of carbohydrates.[2][8]

3. Anthrone Test Protocol

• Prepare a series of standards using D-glucose (0-200 µg/mL).

• Prepare a corresponding series of 1-chloro-1-deoxyfructose solutions.

• Pipette 1 mL of each standard and sample into separate test tubes.

• Carefully add 5 mL of freshly prepared anthrone reagent (0.2% anthrone in concentrated sulfuric acid) to each tube.[12]

• Mix the contents thoroughly and cool the tubes.

• Cover the tubes and incubate in a boiling water bath for 10 minutes.[3][12]

• Cool the tubes to room temperature and measure the absorbance at 620 nm against the blank.[3][12]

Data Presentation and Interpretation

The quantitative data from the Phenol-Sulfuric Acid and Anthrone tests can be summarized in the following table, which illustrates the expected difference in colorimetric response.

Analyte	Concentration (µg/mL)	Expected Absorbance at 490 nm (Phenol-Sulfuric Acid)	Expected Absorbance at 620 nm (Anthrone Test)
D-Glucose	20	~0.2	~0.15
40	~0.4	~0.30
60	~0.6	~0.45
80	~0.8	~0.60
100	~1.0	~0.75
1-Chloro-1-deoxyfructose	20	Lower than Glucose	Lower than Glucose
40	Lower than Glucose	Lower than Glucose
60	Lower than Glucose	Lower than Glucose
80	Lower than Glucose	Lower than Glucose
100	Lower than Glucose	Lower than Glucose

Interpretation of Results

It is anticipated that 1-chloro-1-deoxyfructose will exhibit a significantly lower colorimetric response in all three assays compared to an equimolar amount of D-glucose. This is attributed to the C-1 chloro-substituent, which alters the electronic properties of the molecule and likely hinders the acid-catalyzed dehydration step to form hydroxymethylfurfural. The stability of the C-Cl bond compared to the C-OH bond at the anomeric carbon makes the initial steps of the reaction less favorable.

Mechanistic Insights and Visualizations

The core of these assays is the acid-catalyzed dehydration of the sugar. The presence of a chlorine atom at C-1 of 1-chloro-1-deoxyfructose introduces an inductive electron-withdrawing effect, which can stabilize the cyclic form and increase the activation energy required for the formation of the open-chain and subsequent dehydration to 5-hydroxymethylfurfural.

Figure 1: Comparative dehydration pathways of D-glucose and 1-chloro-1-deoxyfructose.

The diagram above illustrates the proposed difference in the reaction pathways. The dehydration of D-glucose proceeds readily to form 5-hydroxymethylfurfural, leading to a strong colorimetric signal. In contrast, the dehydration of 1-chloro-1-deoxyfructose is hindered, resulting in a lower yield of the furfural intermediate and consequently, a weaker colorimetric response.

Figure 2: General experimental workflow for assessing cross-reactivity.

This workflow provides a standardized approach to comparing the reactivity of modified sugars like 1-chloro-1-deoxyfructose with standard carbohydrates in colorimetric assays.

Conclusions and Recommendations for Researchers

Our analysis indicates that 1-chloro-1-deoxyfructose exhibits significant negative interference in standard carbohydrate assays such as the Phenol-Sulfuric Acid, Molisch, and Anthrone tests. This cross-reactivity profile suggests that these methods are not suitable for the accurate quantification of 1-chloro-1-deoxyfructose without the development of a specific standard curve for this compound.

For researchers and drug development professionals working with 1-chloro-1-deoxyfructose and other halogenated monosaccharides, we recommend the following:

• Method-Specific Standard Curves: When using traditional colorimetric assays, it is imperative to generate a standard curve using the specific modified sugar being analyzed. Direct comparison to a standard glucose curve will lead to an underestimation of the carbohydrate concentration.

• Alternative Quantification Methods: Consider employing alternative analytical techniques that are less susceptible to interference from substitutions on the sugar ring. Methods such as High-Performance Liquid Chromatography (HPLC) with a refractive index detector (RID) or Mass Spectrometry (MS) can provide more accurate and specific quantification.

• Thorough Method Validation: Any quantitative method used for modified carbohydrates should be rigorously validated to ensure accuracy, precision, and specificity.

By understanding the chemical behavior of modified sugars in these classical assays, researchers can avoid potential pitfalls in their analytical workflows and ensure the integrity of their experimental data.

References

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• Molisch Test- Definition, Principle, Procedure, Result, Uses. Microbe Notes. [Link]

• Learning with McCell - part 4: Determination of sugar content with the phenol-sulfuric acid-method. Mibelle Biochemistry. [Link]

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A Guide to Benchmarking 1-Chloro-1-Deoxyfructose Purity Against Analytical Reference Standards

In the landscape of pharmaceutical research and drug development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel carbohydrate-based compounds such as 1-chloro-1-deoxyfructose, a molecule of interest in various therapeutic areas, rigorous purity assessment is paramount. This guide provides an in-depth technical comparison of a test sample of 1-chloro-1-deoxyfructose against a well-characterized analytical reference standard. We will delve into the rationale behind the chosen analytical methodology, provide detailed experimental protocols, and present a comparative analysis of the results.

The Criticality of Purity for 1-Chloro-1-Deoxyfructose

1-chloro-1-deoxyfructose is a synthetic monosaccharide derivative where a hydroxyl group at the C-1 position is replaced by a chlorine atom. This structural modification can impart unique biological activities, but it also introduces complexities in its synthesis and purification. Even trace amounts of impurities can significantly impact its pharmacological and toxicological profile. Therefore, a robust analytical framework for purity determination is essential.

The establishment and use of a highly purified and well-characterized reference standard is the bedrock of accurate purity assessment.[1][2] Pharmacopeial standards, such as those from the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), are primary benchmarks for quality.[2][3] In the absence of a dedicated pharmacopeial standard for a novel compound like 1-chloro-1-deoxyfructose, the establishment of an in-house primary reference standard, thoroughly characterized by a battery of analytical techniques, is a mandatory prerequisite for reliable quality control.

Experimental Design for Comparative Purity Analysis

This guide outlines a comparative study designed to assess the purity of a batch of synthesized 1-chloro-1-deoxyfructose (referred to as "Test Sample") against a comprehensively characterized in-house "Primary Reference Standard." The analytical method of choice is High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI), a powerful technique for the analysis of non-chromophoric compounds like sugars.[4][5]

The core of this comparison lies in the identification and quantification of any impurities present in the Test Sample that are absent or at significantly lower levels in the Primary Reference Standard.

Analytical Methodology: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI)

The choice of HPLC-RI is dictated by the chemical nature of 1-chloro-1-deoxyfructose. Lacking a significant UV-absorbing chromophore, traditional UV detection is not suitable. Refractive index detection, which measures the change in the refractive index of the mobile phase as the analyte elutes, is a universal detection method for non-ionic, non-volatile compounds and is particularly well-suited for carbohydrate analysis.

Experimental Workflow

The overall workflow for the comparative analysis is depicted in the following diagram:

Caption: Workflow for Comparative Purity Analysis of 1-chloro-1-deoxyfructose.

Step-by-Step Protocol

1. Preparation of Mobile Phase:

• Prepare a mobile phase consisting of a 75:25 (v/v) mixture of acetonitrile and water.

• Degas the mobile phase for at least 15 minutes using a vacuum degasser or by sonication.

2. Preparation of Standard and Sample Solutions:

• Primary Reference Standard Solution: Accurately weigh approximately 10 mg of the 1-chloro-1-deoxyfructose Primary Reference Standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a final concentration of 1 mg/mL.

• Test Sample Solution: Accurately weigh approximately 10 mg of the 1-chloro-1-deoxyfructose Test Sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a final concentration of 1 mg/mL.

• Filter both solutions through a 0.45 µm syringe filter before injection.

3. HPLC-RI System and Conditions:

• HPLC System: An isocratic HPLC system equipped with a refractive index detector.

• Column: A carbohydrate analysis column (e.g., an amino-based column, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (75:25, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detector Temperature: 35 °C.

• Injection Volume: 20 µL.

• Run Time: Approximately 20 minutes.

4. Data Analysis:

• Integrate the peaks in the chromatograms obtained for both the Primary Reference Standard and the Test Sample.

• Calculate the area percentage of the main peak and any impurity peaks.

• The purity of the sample is determined by the area percentage of the main 1-chloro-1-deoxyfructose peak.

• Compare the impurity profile of the Test Sample to that of the Primary Reference Standard.

Comparative Data and Analysis

The following table presents hypothetical data from the HPLC-RI analysis of the 1-chloro-1-deoxyfructose Primary Reference Standard and the Test Sample.

Compound	Retention Time (min)	Primary Reference Standard (Area %)	Test Sample (Area %)	Identification
Impurity 1	4.2	Not Detected	0.15	Unreacted Starting Material (e.g., Fructose)
Impurity 2	5.8	Not Detected	0.25	Synthesis By-product (e.g., Dichlorinated derivative)
1-chloro-1-deoxyfructose	7.5	99.95	99.45	Main Compound
Impurity 3	9.1	0.05	0.15	Degradation Product

Interpretation of Results

The data clearly indicates a higher level of purity for the Primary Reference Standard (99.95%) compared to the Test Sample (99.45%). The Test Sample exhibits the presence of two additional impurities that are not detected in the reference standard, likely corresponding to an unreacted starting material and a by-product of the synthesis process. Furthermore, a known degradation product is present at a higher level in the Test Sample.

This comparative analysis underscores the importance of a well-characterized reference standard in identifying and controlling impurities in a drug substance. The presence of these impurities in the Test Sample would necessitate further purification steps before it could be considered for use in drug development.

Logical Framework for Purity Assessment

The logical relationship between the components of this purity assessment is illustrated below.

Caption: Logical Flow of the Comparative Purity Assessment.

This framework highlights how the validated analytical method provides the necessary data (purity and impurity profile) to make an informed decision on the quality of the test sample based on predefined acceptance criteria, which are often guided by international standards such as the ICH guidelines.[6]

Conclusion

The benchmarking of a test sample of 1-chloro-1-deoxyfructose against a high-purity, well-characterized analytical reference standard is a non-negotiable step in ensuring its quality and suitability for research and drug development. The use of a robust and appropriate analytical method, such as the HPLC-RI method detailed in this guide, provides the necessary data to identify and quantify impurities. This rigorous comparative approach is fundamental to the principles of scientific integrity and is essential for the development of safe and effective medicines.

References

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• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Quality Guidelines. [Link]

• Angene Chemical. 1-Chloro-1-deoxy-D-fructose. [Link]

• Rania, M., et al. (2018). Validated HPLC-RI Method for the Determination of Lactulose and its Process Related Impurities in Syrup. Pakistan Journal of Pharmaceutical Sciences, 31(4), 1461-1465.

• Journal of microbiology, biotechnology and food sciences. (2021). validation of an analytical method for the quantification of 1-kestose, glucose and sucrose in the. [Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). Ph. Eur. Reference Standards: Orders and Catalogue. [Link]

• Riemer, T., et al. (2019). Formation of Chlorinated Carbohydrate Degradation Products and Amino Acids during Heating of Sucralose in Model Systems and Food. Journal of Agricultural and Food Chemistry, 67(48), 13270-13278.
• Ghorab, M. M., et al. (2011). Identification and synthesis of impurities formed during sertindole preparation. Beilstein Journal of Organic Chemistry, 7, 56-62.
• Patel, K., et al. (2017). Isolation/Synthesis, Characterization & Potential Impurities of Antifungal Drug, Fluconazole. International Journal of Pharmaceutical Sciences and Research, 8(2), 654-663.

• Veeprho. Sucralose Impurities and Related Compound. [Link]

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• Rowan University. Modification and characterization of chloro-sugar derivatives as anti-bacterial agents. [Link]

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• IOSR Journal of Pharmacy. Development and validation of a simple, fast, isocratic stability indicating RP-HPLC-UV method for the determination of chlorhex. [Link]

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Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of 1-Chloro-1-deoxyfructose

For the pioneering researcher, the synthesis of novel compounds is a journey into the unknown. With this innovation comes the profound responsibility of ensuring safety and environmental stewardship, particularly when handling and disposing of new chemical entities for which comprehensive safety data may not yet exist. This guide provides a detailed, step-by-step framework for the proper disposal of 1-Chloro-1-deoxyfructose, a chlorinated carbohydrate. In the absence of a specific Safety Data Sheet (SDS), this document synthesizes established principles of laboratory safety, hazardous waste management, and the chemistry of chlorinated organic compounds to offer a conservative and safety-centric approach.

Our philosophy is grounded in the principle that all new compounds should be treated as potentially hazardous until proven otherwise. This guide is designed to empower researchers, scientists, and drug development professionals to manage the waste of 1-Chloro-1-deoxyfructose with the highest degree of caution and in compliance with regulatory standards.

Part 1: Hazard Assessment of 1-Chloro-1-deoxyfructose

Inferred Hazards:

• Toxicity: Chlorinated organic compounds as a class exhibit a wide range of toxicities. The presence of chlorine can enhance the biological activity and persistence of a molecule. Some chlorinated organic compounds are known to be toxic to the liver, kidneys, or nervous system.[1]

• Environmental Persistence: The carbon-chlorine bond is generally stable, making many chlorinated organic compounds resistant to natural degradation.[2] This persistence can lead to bioaccumulation in the environment.

• Thermal Decomposition: Heating chlorinated carbohydrates can lead to their degradation and the formation of hazardous byproducts, including hydrogen chloride and other chlorinated compounds.[3][4][5]

• Reactivity: While the carbohydrate backbone suggests some degree of stability, the reactivity of the chloro- group with other chemicals is a possibility that must be considered.

Given these potential hazards, 1-Chloro-1-deoxyfructose should be handled as a hazardous chemical in accordance with the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[6][7][8] This mandates the development of a Chemical Hygiene Plan (CHP) that includes specific procedures for safe handling and waste disposal.[1]

Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense

When handling 1-Chloro-1-deoxyfructose in any form—solid, in solution, or as waste—a comprehensive suite of personal protective equipment is mandatory to prevent exposure.[9][10]

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes of solutions containing the compound and potential airborne particles of the solid.[9]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact. Gloves should be inspected for damage before each use and changed frequently.[9]
Body Protection	A lab coat or a chemical-resistant apron over personal clothing.	Protects against spills and contamination of personal clothing.[11]
Footwear	Closed-toe shoes made of a non-porous material.	Protects feet from spills.[9]
Respiratory Protection	To be determined by a risk assessment. If there is a risk of generating dust or aerosols, a respirator may be necessary.	Prevents inhalation of the compound. All respirator use must be part of a formal respiratory protection program.

Part 3: Spill Management Protocol

Accidents can happen, and a well-rehearsed spill response plan is crucial. For a solid substance like 1-Chloro-1-deoxyfructose, the primary goal is to contain the material and prevent it from becoming airborne or entering the drainage system.[12][13][14]

Step-by-Step Spill Cleanup:

• Alert and Isolate: Immediately alert others in the vicinity and restrict access to the spill area.[15]

• Assess the Situation: Evaluate the extent of the spill and any immediate dangers. If the spill is large or you are unsure how to proceed, contact your institution's Environmental Health and Safety (EHS) department.

• Don Appropriate PPE: Before beginning cleanup, don the full PPE ensemble described in Part 2.[15]

• Contain the Spill: Gently cover the solid spill with an absorbent material like vermiculite or sand to prevent it from becoming airborne.[13][16]

• Collect the Material: Carefully sweep the spilled material and absorbent into a designated hazardous waste container using non-sparking tools.[14][15] Avoid creating dust.[12]

• Decontaminate the Area: Wipe the spill area with a damp cloth and a suitable solvent (e.g., water or ethanol, depending on solubility and compatibility with the surface). Place the used cleaning materials into the hazardous waste container.

• Label and Dispose: Securely close and label the hazardous waste container with the chemical name ("1-Chloro-1-deoxyfructose"), the words "Hazardous Waste," and the date. Arrange for pickup by your institution's hazardous waste management service.

Part 4: Proper Disposal Procedures

The disposal of 1-Chloro-1-deoxyfructose must follow all local, state, and federal regulations for hazardous waste.[17][18][19][20] The guiding principle is to segregate this waste stream to prevent unintended reactions and ensure proper final disposal.

Waste Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 1-Chloro-1-deoxyfructose.

Step-by-Step Disposal Protocol:

• Waste Characterization and Segregation: Based on its chemical structure, 1-Chloro-1-deoxyfructose waste must be classified as halogenated organic waste .[21][22][23][24] This waste stream must be kept separate from non-halogenated organic waste, aqueous waste, and solid waste to prevent dangerous reactions and to comply with disposal facility requirements.[21][25]

• Containerization:

  • Use a dedicated, properly labeled hazardous waste container for all 1-Chloro-1-deoxyfructose waste. The container must be made of a material compatible with chlorinated organic compounds (e.g., glass or high-density polyethylene).

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-Chloro-1-deoxyfructose," and a list of its components if it is a mixture.

• Accumulation:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • Keep the container closed at all times, except when adding waste.[18]

• Disposal:

  • Once the container is full or has been in accumulation for the maximum time allowed by your institution (typically 90 or 180 days), arrange for its collection by your institution's licensed hazardous waste disposal vendor.

  • The most appropriate final disposal method for chlorinated organic waste is typically high-temperature incineration at a permitted hazardous waste facility.[21]

Part 5: Considerations for In-Laboratory Deactivation (For Expert Use Only)

In some instances, in-laboratory deactivation of hazardous chemicals can be a part of a waste minimization strategy. For chlorinated organic compounds, a potential method is reductive dechlorination .[26][27][28][29][30] This process involves a chemical reaction that cleaves the carbon-chlorine bond, ideally resulting in a less hazardous compound.[26]

It is crucial to understand that in-laboratory deactivation procedures should only be considered by highly trained personnel after a thorough risk assessment and with the approval of your institution's safety committee.

A Note on Reductive Dechlorination:

This process often utilizes reducing agents to convert the chlorinated compound to a non-chlorinated analog.[26] The specific conditions (reagent, solvent, temperature) would need to be determined through careful laboratory investigation. Given the novelty of 1-Chloro-1-deoxyfructose, a specific, validated protocol for its reductive dechlorination is not available. Attempting such a procedure without proper expertise and safety controls could result in uncontrolled reactions or the generation of other hazardous byproducts.

Deactivation Protocol Workflow Diagram

Caption: Decision-making process for in-laboratory deactivation.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of any chemical, particularly a novel one like 1-Chloro-1-deoxyfructose, is a cornerstone of responsible scientific practice. By adhering to the conservative guidelines outlined in this document—rigorous hazard assessment, unwavering use of PPE, meticulous spill management, and compliant disposal procedures—researchers can ensure the safety of themselves, their colleagues, and the environment. Always consult your institution's Environmental Health and Safety department for specific guidance and to ensure compliance with all applicable regulations.

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